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Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the different hydrates of sodium

carbonate, crucial for professionals in research, science, and drug development who require a

thorough understanding of their physicochemical properties and interrelationships.

Sodium carbonate (Na₂CO₃), a key inorganic compound, can exist in an anhydrous state or as

several crystalline hydrates. These hydrated forms differ in the number of water molecules

incorporated into their crystal structures, which significantly influences their physical and

chemical characteristics. The primary and most well-characterized hydrates are sodium

carbonate decahydrate, sodium carbonate heptahydrate, and sodium carbonate
monohydrate. A less common hemipentahydrate has also been reported.

Physicochemical Properties of Sodium Carbonate
and Its Hydrates
A summary of the key quantitative data for anhydrous sodium carbonate and its principal

hydrates is presented below. These properties are essential for applications ranging from

solution preparation to process design in various scientific and industrial settings.
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Property

Anhydrous
Sodium
Carbonate
(Natrite)

Sodium
Carbonate
Monohydrate
(Thermonatrite
)

Sodium
Carbonate
Heptahydrate

Sodium
Carbonate
Decahydrate
(Natron)

Chemical

Formula
Na₂CO₃[1] Na₂CO₃·H₂O[1] Na₂CO₃·7H₂O[1]

Na₂CO₃·10H₂O[1

]

Molar Mass (

g/mol )
105.99[1][2] 124.00 232.09 286.14

Crystal System Monoclinic Orthorhombic[3] Orthorhombic Monoclinic[4]

Density (g/cm³)
2.54 (at 25 °C)[1]

[5]
2.25[5] 1.51[5] 1.46[5]

Solubility ( g/100

mL H₂O)
See Table 2 See Table 2 See Table 2 See Table 2

Melting/Decomp

osition Point (°C)
851 (melts)[1][5]

100

(decomposes to

anhydrous)[5]

33.5

(decomposes)[5]

34 (decomposes)

[5]

Solubility of Sodium Carbonate in Water
The solubility of sodium carbonate is highly dependent on temperature, which also dictates the

stable hydrate phase in equilibrium with the saturated solution.
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Temperature (°C) Solubility ( g/100 mL H₂O) Stable Hydrate Form

0 7[5] Decahydrate

15 16.4[5] Decahydrate

20 21.8[6] Decahydrate

27.8 34.07[5] Decahydrate

30 39.7[6] Decahydrate

34.8 48.69[5] Heptahydrate

35.4 49.7[7]
Heptahydrate/Monohydrate

Transition

40 48.8[6] Monohydrate

60 45.62[5] Monohydrate

100 43.6[5] Monohydrate

Phase Transitions and Stability
The different hydrates of sodium carbonate are stable within specific temperature ranges,

leading to phase transitions upon heating or cooling. The decahydrate is the stable form at

lower temperatures, readily crystallizing from aqueous solutions. As the temperature increases,

it loses water to form the heptahydrate and subsequently the monohydrate. The anhydrous

form is obtained at higher temperatures.

Sodium Carbonate Decahydrate
(Na₂CO₃·10H₂O)

Stable below 32.0 °C

Sodium Carbonate Heptahydrate
(Na₂CO₃·7H₂O)

Stable 32.0 - 35.4 °C

> 32.0 °C
< 32.0 °C

Sodium Carbonate Monohydrate
(Na₂CO₃·H₂O)

Stable above 35.4 °C

> 35.4 °C
< 35.4 °C

Anhydrous Sodium Carbonate
(Na₂CO₃)

Forms > 100 °C

> 100 °C

Click to download full resolution via product page

Phase transitions of sodium carbonate hydrates with temperature.

Experimental Protocols
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Preparation of Sodium Carbonate Hydrates
1. Preparation of Sodium Carbonate Decahydrate (Na₂CO₃·10H₂O)

Principle: Crystallization from a saturated aqueous solution at temperatures below 32.0 °C.

Procedure:

Prepare a saturated solution of anhydrous sodium carbonate in deionized water at

approximately 30 °C.

Filter the solution to remove any insoluble impurities.

Cool the filtrate slowly to a temperature between 0 and 10 °C.

Allow the solution to stand undisturbed for several hours to facilitate the growth of large,

transparent crystals of sodium carbonate decahydrate.

Separate the crystals from the mother liquor by filtration.

Wash the crystals with a small amount of ice-cold deionized water.

Dry the crystals by pressing them between filter papers. Do not heat, as this will lead to

dehydration.

2. Preparation of Sodium Carbonate Heptahydrate (Na₂CO₃·7H₂O)

Principle: Crystallization from a saturated aqueous solution within the narrow temperature

range of 32.0 to 35.4 °C.[5]

Procedure:

Prepare a saturated solution of anhydrous sodium carbonate in deionized water at a

temperature just above 35.4 °C.

Filter the hot solution to remove any impurities.

Carefully cool the solution to a temperature between 32.0 and 35.4 °C in a thermostatically

controlled water bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://en.wikipedia.org/wiki/Sodium_carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduce seed crystals of sodium carbonate heptahydrate if available to induce

crystallization.

Maintain the temperature within the specified range and allow the crystals to grow.

Quickly separate the crystals by filtration.

Wash the crystals with a small amount of deionized water pre-equilibrated to the

crystallization temperature.

Dry the crystals in a desiccator over a saturated solution of sodium chloride to maintain a

suitable humidity and prevent efflorescence.

3. Preparation of Sodium Carbonate Monohydrate (Na₂CO₃·H₂O)

Principle: Crystallization from a saturated aqueous solution at temperatures above 35.4 °C.

[5]

Procedure:

Prepare a saturated solution of anhydrous sodium carbonate in deionized water at a

temperature of approximately 60-70 °C.

Filter the hot solution to remove any insoluble impurities.

Allow the solution to cool slowly to a temperature just above 35.4 °C, for example, 40-50

°C.

Crystals of sodium carbonate monohydrate will precipitate.

Separate the crystals by filtration.

Wash the crystals with a small amount of warm deionized water.

Dry the crystals in an oven at a temperature slightly below 100 °C to remove surface

moisture without causing further dehydration to the anhydrous form.

Characterization of Sodium Carbonate Hydrates
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1. X-ray Diffraction (XRD)

Purpose: To identify the crystal structure and confirm the phase of the sodium carbonate

hydrate.

Methodology:

A powdered sample of the hydrate is finely ground and mounted on a sample holder.

The sample is analyzed using a powder X-ray diffractometer.

Typical experimental parameters:

Radiation: Cu Kα (λ = 1.5406 Å)

Voltage and Current: 30 kV and 30 mA[8]

Scan Range (2θ): 5° to 60°[9]

Scan Speed: 1-2°/min

The resulting diffraction pattern is compared with standard diffraction patterns from

databases (e.g., JCPDS-ICDD) for the different hydrates of sodium carbonate to identify

the phase.

2. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Purpose: To determine the water content and study the thermal stability and phase

transitions of the hydrates.

Methodology:

A small, accurately weighed sample of the hydrate is placed in a TGA/DSC crucible

(typically alumina or platinum).

The sample is heated at a constant rate in a controlled atmosphere.

Typical experimental parameters:
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Sample Mass: 3-5 mg[10]

Heating Rate: 10 °C/min[11]

Atmosphere: Dry nitrogen or air at a flow rate of 20-50 mL/min.

The TGA curve will show mass loss steps corresponding to the dehydration of the hydrate.

The temperature and magnitude of these steps can be used to identify the hydrate and

determine its water content. The DSC curve will show endothermic peaks corresponding

to the dehydration and melting processes, providing information on the transition

temperatures. For example, the dehydration of sodium carbonate monohydrate shows a

significant mass loss in the temperature range of 64-113 °C.[8]

Logical Workflow for Hydrate Identification
The following diagram illustrates a logical workflow for the identification and characterization of

an unknown sodium carbonate hydrate sample.
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Sample Preparation

Analysis

Data Interpretation

Unknown Sodium Carbonate Hydrate Sample

Grind to a fine powder

Perform TGA/DSC Analysis Perform XRD Analysis

Analyze Mass Loss Steps and Transition Temperatures Compare Diffraction Pattern with Standards

Identify Hydrate Form
(Decahydrate, Heptahydrate, Monohydrate, or Anhydrous)

Click to download full resolution via product page

Workflow for the identification of sodium carbonate hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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